![molecular formula C24H25N5O3S B2954615 2-((2-ethyl-7-oxo-6-phenethyl-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxyphenyl)acetamide CAS No. 932339-44-1](/img/structure/B2954615.png)
2-((2-ethyl-7-oxo-6-phenethyl-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxyphenyl)acetamide
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Overview
Description
2-((2-ethyl-7-oxo-6-phenethyl-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Certain derivatives closely related to the specified compound have been synthesized and evaluated for their anticancer activities. For instance, a study designed and synthesized derivatives with variations on the pyrimidine ring, showing inhibition of cancer cell growth against several cancer cell lines. This research indicates a potential pathway for developing new anticancer agents by modifying the core structure of such compounds (Al-Sanea et al., 2020).
Imaging and Diagnostic Applications
Compounds with a structural framework similar to the one have been explored for their utility in imaging and diagnostic applications. For example, specific derivatives have been synthesized for use as selective radioligands in positron emission tomography (PET) imaging to target the translocator protein (18 kDa), indicating their potential in neurological and oncological research (Dollé et al., 2008).
Insecticidal Properties
Research into related heterocyclic compounds has also uncovered insecticidal properties. New derivatives incorporating a thiadiazole moiety were synthesized and assessed against the cotton leafworm, demonstrating the chemical class's potential for developing novel insecticides (Fadda et al., 2017).
Antimicrobial Activities
Further studies have extended into the antimicrobial domain, where novel synthesis routes led to compounds tested for antimicrobial activity. This line of research highlights the potential for discovering new antibacterial and antifungal agents through chemical modification of the core structure (Wardkhan et al., 2008).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to the class of pyrimidines, which are known to interact with a variety of biological targets
Biochemical Pathways
The compound may affect various biochemical pathways due to its potential interactions with multiple targets. Pyrimidine derivatives are known to play key roles in nucleic acid synthesis and metabolism, which could potentially be affected by this compound . .
Properties
IUPAC Name |
2-[2-ethyl-7-oxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3S/c1-3-28-15-20-22(27-28)23(31)29(13-12-17-8-5-4-6-9-17)24(26-20)33-16-21(30)25-18-10-7-11-19(14-18)32-2/h4-11,14-15H,3,12-13,16H2,1-2H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SILVBFKGAVQVJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC(=CC=C3)OC)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.